Cas no 184416-84-0 (2,3-dichloropyridine-4-carboxylic acid)

• Product Name: 2,3-dichloropyridine-4-carboxylic acid
• CAS No: 184416-84-0
• MF: C₆H₃Cl₂NO₂
• MW: 191.999519586563
• MDL: MFCD01861977
• CID: 92224
• PubChem ID: 2736083
• Update Time: 2025-07-20

2,3-dichloropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloroisonicotinic acid
• 2,3-dichloro pyridine-4-carboxylic acid
• 2,3-Dichloro-4-pyridinecarboxylic acid
• 2,3-dichloroisonicotic acid
• 2,3- twochlorineisonicotinic acid
• 2,3-Dichloropyridine-4-carboxylic acid, 4-Carboxy-2,3-dichloropyridine
• 2,3-dichloropyridine-4-carboxylic Acid
• 2,3-dichloropyridine-4-carboxylicacid
• PubChem22306
• DICHLOROISONICOTINIC ACID
• 2,3-Dichloro-isonicotinic acid
• 4-Carboxy-2,3-dichloropyridine
• AMPD00051
• VGKZZKKTZKRCPA-UHFFFAOYSA-N
• WT1994
• SBB065375
• 4-Pyridinecarboxylic acid, dichloro-
• SCHEMBL83616
• 2,3-dichloro-pyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid,2,3-dichloro-
• SY018383
• Z1255461768
• 6Z-0225
• 2,3-Dichloroisonicotinicacid
• CS-D0897
• EN300-103477
• AM20070214
• MFCD01861977
• AKOS005070802
• 2,3-Dichloropyridine-4-carboxylic acid, 97%
• J-506933
• AC-27885
• FT-0609538
• 184416-84-0
• A4083
• 126305-70-2
• DTXSID90939835
• DB-081062
• 2,3-Dichloropyridine-4-carboxylic acid2,3-Dichloropyridine-4-carboxylic acid
• 2 pound not3-dichloro pyridine-4-carboxylic acid
• 2,3-dichloropyridine-4-carboxylic acid

• MDL： MFCD01861977
• Inchi： 1S/C6H3Cl2NO2/c7-4-3(6(10)11)1-2-9-5(4)8/h1-2H,(H,10,11)
• InChI Key： VGKZZKKTZKRCPA-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 190.95400
• Monoisotopic Mass: 190.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2

Experimental Properties

• Color/Form: GRAY SOLID
• Density: 1.612
• Melting Point: 203-207 °C
• Boiling Point: 413.6±40.0 °C at 760 mmHg
• Flash Point: 203.9℃
• Refractive Index: 1.605
• PSA: 50.19000
• LogP: 2.08660

2,3-dichloropyridine-4-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Additional information on 2,3-dichloropyridine-4-carboxylic acid

Comprehensive Overview of 2,3-Dichloropyridine-4-carboxylic acid (CAS No. 184416-84-0): Properties, Applications, and Industry Insights

2,3-Dichloropyridine-4-carboxylic acid (CAS No. 184416-84-0) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a pyridine ring substituted with two chlorine atoms and a carboxylic acid group, makes it a versatile building block for synthesizing bioactive molecules. Recent trends in drug discovery and crop protection have amplified demand for this compound, particularly in the development of small-molecule inhibitors and herbicide intermediates.

The compound's CAS number 184416-84-0 is frequently searched in chemical databases, reflecting its importance in medicinal chemistry. Researchers often inquire about its solubility (soluble in polar organic solvents like DMSO and methanol), melting point (typically 180-185°C), and storage conditions (recommended at 2-8°C under inert atmosphere). With the rise of green chemistry, questions about its sustainable synthesis routes have gained traction—microwave-assisted reactions and catalytic methods are now being explored to improve yield and reduce waste.

In pharmaceutical applications, 2,3-dichloropyridine-4-carboxylic acid serves as a precursor for kinase inhibitors, a hot topic due to their role in cancer therapeutics. Its chloropyridine moiety is crucial for binding affinity in target proteins. Meanwhile, agrochemical companies leverage its derivatives for designing next-generation pesticides with lower environmental persistence. These dual applications align with growing interest in multi-functional intermediates that bridge human health and environmental science.

Analytical techniques for characterizing CAS 184416-84-0 include HPLC (purity >98%), NMR spectroscopy (confirming substitution patterns), and mass spectrometry. Quality control protocols often emphasize residual solvent analysis, a critical parameter for regulatory compliance. The compound's stability under acidic conditions makes it suitable for diverse reaction environments, though users should avoid prolonged exposure to strong bases to prevent decarboxylation.

Market analysts note increasing patent filings involving 2,3-dichloropyridine-4-carboxylic acid derivatives, particularly in bioconjugation and prodrug design. This correlates with rising searches for click chemistry compatible scaffolds and targeted drug delivery systems. Suppliers now offer custom isotope-labeled versions (e.g., ¹³C or ¹⁵N) to support metabolic studies, addressing demand from pharmacokinetics researchers.

From an industrial perspective, scalability of 184416-84-0 synthesis remains a key discussion point. Recent publications highlight continuous flow chemistry approaches to enhance production efficiency—a response to the pharmaceutical industry's shift toward modular manufacturing. Environmental concerns have also spurred interest in waste valorization strategies for byproducts generated during its production.

Safety data sheets emphasize standard precautions for handling 2,3-dichloropyridine-4-carboxylic acid, including PPE requirements (gloves, goggles) and ventilation controls. While not classified as hazardous under most regulations, its dust suppression during bulk handling is recommended. These operational guidelines are increasingly integrated with digital lab management systems, reflecting the industry's automation trends.

Emerging applications in material science have expanded the compound's relevance. Its ability to coordinate with metals is being explored for catalytic systems and conducting polymers. This interdisciplinary potential makes CAS 184416-84-0 a recurring subject in grant proposals and academic collaborations, particularly in nanotechnology and renewable energy sectors.